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Compound of Interest

Compound Name: 1,3-Cyclohexanediamine

Cat. No.: B1580663 Get Quote

Introduction: Unveiling 1,3-Cyclohexanediamine
1,3-Cyclohexanediamine (CAS 3385-21-5), a cycloaliphatic diamine, is a crucial intermediate

in the chemical industry.[1][2] Commercially available as a mixture of cis and trans isomers, this

colorless to light yellow liquid is recognized for its role as a versatile building block, particularly

in the synthesis of polymers and dyes.[3][4] Its two primary amine functionalities, positioned on

a cyclohexane ring, grant it specific stereochemical properties and reactivity that are leveraged

in applications such as epoxy resin curing and as a rubber compounding agent.[1][2] This guide

provides a comprehensive overview of its physical and chemical properties, synthesis

pathways, analytical methodologies, and safety protocols, offering field-proven insights for

laboratory and development applications.

Part 1: Core Chemical and Physical Characteristics
The fundamental properties of 1,3-Cyclohexanediamine are critical for its handling, storage,

and application. This compound is air-sensitive and should be stored under an inert

atmosphere to maintain its integrity.[3][4]

Table 1: Physicochemical Properties of 1,3-
Cyclohexanediamine
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Property Value Source(s)

CAS Number 3385-21-5 [3][5]

Molecular Formula C₆H₁₄N₂ [4][6][7]

Molecular Weight 114.19 g/mol [4][6][8]

IUPAC Name cyclohexane-1,3-diamine [5][6][7]

Synonyms
1,3-Diaminocyclohexane (cis-

and trans- mixture)
[3][4][8]

Appearance
Colorless to light yellow/orange

clear liquid
[1][3][4]

Boiling Point 194 °C [1][3][4]

Flash Point 79 °C (174.2 °F) [3][4][9]

Density 0.95 g/cm³ at 20°C [1][3][4]

Refractive Index 1.49 (at 20°C) [1][3][4]

pKa 10.70 ± 0.70 (Predicted) [1]

Storage
Room temperature, in a cool,

dark place under inert gas
[1][3]

Part 2: Synthesis and Purification Methodologies
The industrial production of 1,3-Cyclohexanediamine (1,3-CHDA) can be approached through

several synthetic routes. The selection of a pathway is often dictated by the availability and cost

of starting materials, desired purity, and scalability. A notable study outlines three primary

pathways, with the oximation-hydrogenation of 1,3-cyclohexanedione (1,3-CHD) proving to be

an efficient method.[3]

Key Synthesis Pathway: From Resorcinol to 1,3-
Cyclohexanediamine
This efficient, multi-step synthesis leverages readily available resorcinol and avoids harsh

conditions, making it a practical choice for laboratory-scale production.[3] The causality behind
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this specific workflow lies in its efficiency and the direct usability of the intermediate product

without extensive purification, streamlining the overall process.

Step 1: Hydrogenation

Step 2: Oximation Step 3: Hydrogenation & Purification

Resorcinol Hydrogenation
(Raney Ni, H₂O)

1,3-Cyclohexanedione (1,3-CHD)
(in aqueous solution)

Oximation
(Directly in reaction mixture)Hydroxylamine HCl 1,3-Cyclohexanedione Dioxime

(Intermediate)
Hydrogenation

(Raney Ni, MeOH, H₂) Crude 1,3-CHDA Purification
(HCl addition, recrystallization) 1,3-Cyclohexanediamine (1,3-CHDA)

Purity Assessment Structural Confirmation

1,3-CHDA Sample

Gas Chromatography (GC-FID) Nonaqueous Potentiometric Titration Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR)

Purity (%) Molecular Weight & Fragmentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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